Cas no 89521-46-0 (Ethanone, 1-(1-methylcyclopentyl)-2-(triphenylphosphoranylidene)-)

Ethanone, 1-(1-methylcyclopentyl)-2-(triphenylphosphoranylidene)- structure
89521-46-0 structure
Product Name:Ethanone, 1-(1-methylcyclopentyl)-2-(triphenylphosphoranylidene)-
CAS No:89521-46-0
MF:C26H27OP
MW:386.465748071671
CID:597776
PubChem ID:13205277
Update Time:2025-04-19

Ethanone, 1-(1-methylcyclopentyl)-2-(triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(1-methylcyclopentyl)-2-(triphenylphosphoranylidene)-
    • 1-(1-methylcyclopentyl)-2-(triphenyl-λ<sup>5</sup>-phosphanylidene)ethanone
    • DTXSID80527528
    • 1-(1-Methylcyclopentyl)-2-(triphenylphosphoranylidene)ethanone
    • 89521-46-0
    • 1-(1-Methylcyclopentyl)-2-(triphenyl-lambda~5~-phosphanylidene)ethan-1-one
    • Inchi: 1S/C26H27OP/c1-26(19-11-12-20-26)25(27)21-28(22-13-5-2-6-14-22,23-15-7-3-8-16-23)24-17-9-4-10-18-24/h2-10,13-18,21H,11-12,19-20H2,1H3
    • InChI Key: ARPVUQFJWDOUET-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=CC(C1(C)CCCC1)=O

Computed Properties

  • Exact Mass: 386.179952478g/mol
  • Monoisotopic Mass: 386.179952478g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 26.88000
  • LogP: 4.93210
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